methyl 2-(1H-indazol-5-yloxy)benzoate

• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol
• IUPAC Name: methyl 2-(1H-indazol-5-yloxy)benzoate
• InChI: InChI=1S/C15H12N2O3/c1-19-15(18)12-4-2-3-5-14(12)20-11-6-7-13-10(8-11)9-16-17-13/h2-9H,1H3,(H,16,17)
• InChI Key: QDLYAIJCYWRUDA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1OC2=CC3=C(C=C2)NN=C3

Description

Methyl 2-(1H-indazol-5-yloxy)benzoate is a useful research compound. Its molecular formula is C15H12N2O3 and its molecular weight is 268.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-(4-amino-3-methylphenoxy)benzoate (500 mg, 1.94 mmol) was suspended in water (5.7 ml), followed by adding thereto concentrated hydrochloric acid (1.0 ml) and ammonium tetrafluoroborate (693 mg) at 0° C. An aqueous sodium nitrite solution (134 mg/1 ml) was added dropwise to the suspension. A saturated aqueous sodium chloride solution was added thereto, followed by extraction with chloroform. The organic layer was dried over anhydrous sodium sulfate and concentrated. The resulting dark-blue oil was dissolved in chloroform (15 ml), and potassium acetate (381 mg, 3.88 mmol) and 18-crown-6 (15 mg) were added thereto at room temperature and then stirred for 2 hours. To the resulting suspension was added a saturated aqueous sodium chloride solution, followed by extraction with chloroform. The organic layer was washed with a saturated aqueous sodium chloride solution and dried over anhydrous sodium sulfate. The organic layer dried was concentrated and then purified by a silica gel column chromatography (chloroform/methanol=70/1) to obtain methyl 2-(1H-indazol-5-yloxy)benzoate (157 mg, two steps 30%).